Cas no 532413-87-9 (10-Undecenoic acid, (5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester)

10-Undecenoic acid, (5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester structure
532413-87-9 structure
Product Name:10-Undecenoic acid, (5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester
CAS No:532413-87-9
MF:C17H24O5
MW:308.369465827942
CID:357730
PubChem ID:71365295
Update Time:2025-04-19

10-Undecenoic acid, (5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • 10-Undecenoic acid, (5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester
    • (5-hydroxy-4-oxopyran-2-yl)methyl undec-10-enoate
    • DTXSID60788716
    • 532413-87-9
    • (5-Hydroxy-4-oxo-4H-pyran-2-yl)methyl undec-10-enoate
    • Inchi: 1S/C17H24O5/c1-2-3-4-5-6-7-8-9-10-17(20)22-12-14-11-15(18)16(19)13-21-14/h2,11,13,19H,1,3-10,12H2
    • InChI Key: VMUSNGRPSKZNBX-UHFFFAOYSA-N
    • SMILES: O(CC1=CC(C(=CO1)O)=O)C(CCCCCCCCC=C)=O

Computed Properties

  • Exact Mass: 308.16242
  • Monoisotopic Mass: 308.16237386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 72.83

10-Undecenoic acid, (5-hydroxy-4-oxo-4H-pyran-2-yl)methyl ester Related Literature

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